Cas no 720-44-5 (4-Methoxybenzhydrol)

• Product Name: 4-Methoxybenzhydrol
• CAS No: 720-44-5
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD00014398
• CID: 83012
• PubChem ID: 87573235
• Update Time: 2025-06-13

4-Methoxybenzhydrol Chemical and Physical Properties

Names and Identifiers

• (4-Methoxyphenyl)(phenyl)methanol
• 4-Methoxydiphenylmethanol~4-Methoxyphenyl phenyl carbinol
• 4-Methoxybenzhydrol
• BEGZWXVLBIZFKQ-UHFFFAOYSA-N
• Benzenemethanol, 4-methoxy-.alpha.-phenyl-
• (4-methoxyphenyl)phenylmethan-1-ol
• 4-Methoxybenzhydryl alcohol
• NSC5186
• (4-Methoxy-phenyl)-phenyl-methanol
• MAMP-OH resin
• 4-Methoxybenzohydrol
• 4-Methoxydiphenylmethanol
• p-methoxybenzhydryl alcohol
• DL-4-METHOXYBENZHYDROL
• (4-methoxyphenyl)-phenylmethanol
• 4-Methoxybenzhy
• 4-Fluoro-2-nitrophenylisocyanate
• (4-Methoxyphenyl)(phenyl)methanol #
• SY049550
• NS00042947
• FT-0618918
• NoName_3861
• D75401
• SCHEMBL477621
• Benzenemethanol,4-methoxy-a-phenyl-
• Benzenemethanol, 4-methoxy-alpha-phenyl-
• CS-0093480
• AKOS005379031
• AC-20896
• MFCD00014398
• M1278
• NSC-5186
• NSC 5186
• 720-44-5
• AE-641/00008036
• EINECS 211-953-9
• DTXSID30903232
• DB-055600
• STK022522
• BBL036017
• (4-methoxyphenyl)-phenyl-methanol

• MDL： MFCD00014398
• Inchi： 1S/C14H14O2/c1-16-13-9-7-12(8-10-13)14(15)11-5-3-2-4-6-11/h2-10,14-15H,1H3
• InChI Key： BEGZWXVLBIZFKQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC(=CC=1)OC
• BRN： 3202445

Computed Properties

• Exact Mass: 214.09900
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.121
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 363.2 °C at 760 mmHg
• Flash Point: 164.5 °C
• Refractive Index: 1.582
• PSA: 29.46000
• LogP: 2.77690
• Solubility: Not determined

4-Methoxybenzhydrol Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Methoxybenzhydrol

4-Methoxybenzhydrol (CAS No. 720-44-5): A Comprehensive Overview

4-Methoxybenzhydrol (CAS No. 720-44-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as p-Methoxybenzhydrol, is a derivative of benzhydrol with a methoxy group attached to the para position of the benzene ring. Its unique chemical structure and properties make it an important intermediate in various synthetic pathways and a valuable tool in scientific investigations.

The chemical formula of 4-Methoxybenzhydrol is C13H14O2, and it has a molecular weight of 202.25 g/mol. The compound is characterized by its white crystalline appearance and its solubility in common organic solvents such as ethanol, methanol, and acetone. These physical properties contribute to its ease of handling and manipulation in laboratory settings.

In recent years, 4-Methoxybenzhydrol has been extensively studied for its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of anti-inflammatory agents and antioxidants. The methoxy group on the benzene ring imparts significant electronic effects, which can influence the reactivity and biological activity of the final products.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 4-Methoxybenzhydrol as a precursor for novel anti-inflammatory drugs. The researchers synthesized a series of derivatives by modifying the functional groups attached to the benzene ring and evaluated their anti-inflammatory properties using in vitro assays. The results showed that certain derivatives exhibited potent anti-inflammatory activity, suggesting that 4-Methoxybenzhydrol could serve as a valuable starting material for drug discovery efforts.

Beyond its pharmaceutical applications, 4-Methoxybenzhydrol has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of functional materials with tunable properties. For example, researchers at the University of California, Berkeley, have reported the synthesis of metal-organic frameworks (MOFs) using 4-Methoxybenzhydrol as a ligand. These MOFs exhibit high surface areas and can be used for gas storage, catalysis, and sensing applications.

The synthetic versatility of 4-Methoxybenzhydrol is another factor contributing to its importance in scientific research. It can be prepared through various routes, including the condensation of p-methoxybenzaldehyde with benzyl alcohol or through catalytic hydrogenation reactions. These synthetic methods offer flexibility in terms of scale-up and cost-effectiveness, making it accessible for both academic and industrial applications.

In addition to its chemical properties, the safety profile of 4-Methoxybenzhydrol is an important consideration for its use in various applications. Studies have shown that it exhibits low toxicity and good biocompatibility, which are crucial factors for pharmaceutical development. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety in laboratory settings.

The environmental impact of 4-Methoxybenzhydrol is another area that has received attention from researchers. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce environmental footprint. For instance, a recent study published in the Green Chemistry Journal described an eco-friendly synthesis route using heterogeneous catalysts that significantly reduced waste production compared to traditional methods.

In conclusion, 4-Methoxybenzhydrol (CAS No. 720-44-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an essential intermediate in various synthetic pathways and a valuable tool for scientific investigations. Ongoing research continues to uncover new possibilities for its use in developing novel drugs, functional materials, and sustainable chemical processes.